Cas no 1046046-44-9 (4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine)

4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine structure
1046046-44-9 structure
Product Name:4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
CAS No:1046046-44-9
MF:C10H7F4N3
MW:245.176295518875
MDL:MFCD16323287
CID:3102974
PubChem ID:16765316
Update Time:2025-04-21

4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylamine
    • 4-(4-Fluoro-phenyl)-3-trifluoromethyl-1H-pyrazol-5-ylamine
    • 4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
    • EN300-742309
    • F3379-0303
    • CS-0307211
    • 1046046-44-9
    • Z385384150
    • 4-(4-Fluoro-phenyl)-5-trifluoromethyl-1H-pyrazol-3-ylamine
    • 1H-Pyrazol-5-amine, 4-(4-fluorophenyl)-3-(trifluoromethyl)-
    • STK787119
    • AKOS000276352
    • WRB04644
    • 4-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-amine
    • SB30364
    • SCHEMBL20837397
    • MDL: MFCD16323287
    • Inchi: 1S/C10H7F4N3/c11-6-3-1-5(2-4-6)7-8(10(12,13)14)16-17-9(7)15/h1-4H,(H3,15,16,17)
    • InChI Key: TXXIFEKWBMRTQX-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(N)=NN1)C1C=CC(=CC=1)F)(F)F

Computed Properties

  • Exact Mass: 245.05760988Da
  • Monoisotopic Mass: 245.05760988Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.7Ų

4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Pricemore >>

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